Cas no 86164-70-7 (Propanedinitrile, methylphenyl-)

• Product Name: Propanedinitrile, methylphenyl-
• CAS No: 86164-70-7
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 662495
• PubChem ID: 17850365
• Update Time: 2025-04-19

Propanedinitrile, methylphenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, methylphenyl-
• 2-methyl-2-phenylpropanedinitrile
• 2-Methyl-2-phenylmalononitrile
• SCHEMBL7030622
• SY316980
• MFCD07780267
• Methyl(phenyl)propanedinitrile
• DTXSID50591271
• AKOS006285911
• 86164-70-7

• Inchi： 1S/C10H8N2/c1-10(7-11,8-12)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： OVNAXCXOVBKVGL-UHFFFAOYSA-N
• SMILES： N#CC(C#N)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų